Cas no 65490-12-2 (6-Bromo-4-methyl-2H-1-benzopyran-2-one)

• Product Name: 6-Bromo-4-methyl-2H-1-benzopyran-2-one
• CAS No: 65490-12-2
• MF: C₁₀H₇BrO₂
• MW: 239.065382242203
• CID: 2794013
• PubChem ID: 12394890
• Update Time: 2025-04-21

6-Bromo-4-methyl-2H-1-benzopyran-2-one Chemical and Physical Properties

Names and Identifiers

• DTXSID40496160
• SCHEMBL19501076
• DTXCID10446970
• 65490-12-2
• 6-bromo-4-methyl-2H-chromen-2-one
• 6-Bromo-4-methyl-2H-1-benzopyran-2-one

• Inchi： 1S/C10H7BrO2/c1-6-4-10(12)13-9-3-2-7(11)5-8(6)9/h2-5H,1H3
• InChI Key： MALCVALLKPESDQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C)=CC(=O)O2

Computed Properties

• Exact Mass: 237.96294g/mol
• Monoisotopic Mass: 237.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives